4-Fluoro-1-methyl-1H-indazole

• IUPAC Name: 4-fluoro-1-methylindazole
• InChI: InChI=1S/C8H7FN2/c1-11-8-4-2-3-7(9)6(8)5-10-11/h2-5H,1H3
• InChI Key: CMBZCBOBAXOMTI-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=CC=C2)F
• Molecular Formula: C8H7FN2
• DSSTOX Substance ID: DTXSID30671989
• Molecular Weight: 150.15 g/mol
• CAS RN: 1092961-07-3

Description

4-Fluoro-1-methyl-1H-indazole is a fluorinated indazole heterocyclic aromatic compound. It consists of a fluoride substituent at the 4-position with the pyrazole fused to a benzene ring. It has a molecular weight of 150.16.

Synthesis Analysis

Indazole derivatives have been synthesized using various methods. Some strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds. 4-Fluoro-1H-indazole can be further functionalized via nucleophilic aromatic substitution reactions.

Molecular Structure Analysis

Indazoles are nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring. Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole. Since 1H-indazole is more thermodynamically stable than 2H-indazole, it is the predominant tautomer.

Chemical Reactions Analysis

The synthesis of indazoles involves various chemical reactions. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds.

Physical And Chemical Properties Analysis

4-Fluoro-1-methyl-1H-indazole has a molecular weight of 150.16. It is a solid at room temperature.

Scientific Research Applications

Dye-Sensitized Solar Cells (DSSCs)

4-Fluoro-1-methyl-1H-indazole has applications in the field of renewable energy, particularly in dye-sensitized solar cells (DSSCs). Its highly conjugated structure allows it to be used in DSSCs, where it can coordinate to metal centers like Ir, Ln, and Eu to form photosensitizers. .

Medicinal Chemistry

This compound is part of the indazole family, which includes molecules with a wide range of medicinal applications. Indazoles are known for their antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial properties. .

HIV Protease Inhibitors

Indazole derivatives have been investigated for their potential use as HIV protease inhibitors. .

Serotonin Receptor Antagonists

Compounds containing an indazole fragment have been applied in producing serotonin receptor antagonists. .

Aldol Reductase Inhibitors

Aldol reductase inhibitors are another application of indazole derivatives. .

Acetylcholinesterase Inhibitors

Indazole-containing compounds have also been used as acetylcholinesterase inhibitors. .

Sodium Channel Modulators

Recent advances have shown that 4-substituted indazole analogs exhibit activity at sodium channels like Na v 1.7. .

Mechanism of Action

Target of Action

4-Fluoro-1-methyl-1H-indazole is a highly conjugated molecule that can coordinate to metal centers such as Ir, Ln, and Eu . This coordination allows it to form either heteroleptic or homoleptic triplet photosensitizers . Indazole-containing compounds have been employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases . They also play a role in the inhibition, regulation, and/or modulation of CHK1 and CHK2 kinases and the cell volume-regulated human kinase h-sgk .

Mode of Action

The mode of action of 4-Fluoro-1-methyl-1H-indazole involves its interaction with its targets, leading to changes in cellular processes. The compound’s ability to form triplet photosensitizers through coordination to metal centers allows for an efficient ligand to metal energy transfer process . This energy transfer process is crucial in its role as a photosensitizer in dye-sensitized solar cells (DSSCs) .

Biochemical Pathways

The biochemical pathways affected by 4-Fluoro-1-methyl-1H-indazole are primarily those involving its targets. For instance, its inhibition of phosphoinositide 3-kinase δ can affect the PI3K/AKT/mTOR pathway, which plays a crucial role in cell cycle progression, growth, and survival . Its modulation of CHK1, CHK2, and h-sgk kinases can also impact various cellular processes, including cell volume regulation and response to DNA damage .

Result of Action

The molecular and cellular effects of 4-Fluoro-1-methyl-1H-indazole’s action depend on its specific targets and the pathways they are involved in. For example, its inhibition of phosphoinositide 3-kinase δ can lead to decreased cell proliferation and increased apoptosis in certain cancer cells . Its modulation of CHK1, CHK2, and h-sgk kinases can also influence cell cycle progression and the cellular response to DNA damage .